N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide

• Molecular Formula: C22H17ClN2O3
• Molecular Weight: 392.8 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C22H17ClN2O3/c1-13-6-5-7-15(20(13)27-2)21(26)24-18-12-14(10-11-16(18)23)22-25-17-8-3-4-9-19(17)28-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: OTFJDDSOQCJNRV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4O3)Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4O3)Cl)OC

Description

N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide, also known as BZML, is a synthetic compound that has attracted attention from the scientific community due to its potential applications in various fields. BZML is a benzamide derivative that has been synthesized through a multi-step process, and its unique chemical structure makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide is not fully understood, but it is believed to involve the modulation of certain proteins and enzymes in the body. N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been shown to bind to the active site of certain enzymes, inhibiting their activity and leading to downstream effects on cellular signaling pathways. Additionally, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been shown to interact with certain proteins, altering their conformation and function.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been shown to have a range of biochemical and physiological effects in various systems. In cellular studies, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been shown to inhibit the growth and proliferation of cancer cells, as well as modulate the activity of certain enzymes involved in cellular signaling pathways. In animal studies, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been shown to have neuroprotective effects, as well as modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide is its unique chemical structure, which makes it a promising candidate for further research in various fields. Additionally, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been shown to have a range of biochemical and physiological effects, which makes it a useful tool for studying cellular signaling pathways and protein function. However, one limitation of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide is its limited solubility in certain solvents, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide. In medicinal chemistry, further studies are needed to investigate the potential use of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide as a drug candidate for the treatment of various diseases. In material science, further studies are needed to investigate the potential use of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide in the development of organic electronic devices. In biological research, further studies are needed to investigate the mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide and its potential use as a tool to study protein function and cellular signaling pathways. Additionally, further studies are needed to investigate the safety and toxicity of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide in various systems.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide involves several steps, including the reaction between 2-chloro-5-nitrobenzoic acid and 2-aminophenol to form 2-(2-nitrophenyl)benzoxazole. This intermediate is then reduced to 2-(2-aminophenyl)benzoxazole, which is further reacted with 2-chloro-3-methylbenzoic acid to form N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and biological research. In medicinal chemistry, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In material science, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been studied for its potential use in the development of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). In biological research, N-[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been used as a tool to study the mechanism of action of certain proteins and enzymes.